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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitrosalicylic acid, a significant
chemical intermediate in various industrial applications, including pharmaceuticals and dye
synthesis. This document outlines its chemical identity, physical properties, synthesis protocols,
and key applications, presenting data in a structured and accessible format for technical
experts.

Core Chemical Identifiers
« CAS Number: 96-97-9[1][2][3][4][5]

o |[UPAC Name: 2-hydroxy-5-nitrobenzoic acid[1][2]

Physicochemical Properties

The quantitative data for 5-Nitrosalicylic acid are summarized in the table below for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b045951?utm_src=pdf-interest
https://www.benchchem.com/product/b045951?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/A13010.14
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitrosalicylic-acid
https://www.benchchem.com/product/b045951
https://cymitquimica.com/products/3B-N0257/5-nitrosalicylic-acid/
https://www.ganeshremedies.com/product/5-Nitrosalicylic-acid
https://www.thermofisher.com/order/catalog/product/A13010.14
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitrosalicylic-acid
https://www.benchchem.com/product/b045951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H5NO5 [1][2][4116]
Molecular Weight 183.12 g/mol [21[3][4]1[5][6]

Light yellow to yellow
Appearance ) [4161071
crystalline powder

Melting Point 228-231 °C [6]
Boiling Point 399.1 °C at 760 mmHg [6]
Density 1.65 g/cm3 [6]
Flash Point 183.9 °C [6]
. 295% to >99% (method
Purity [6]1[8]
dependent)

Experimental Protocols for Synthesis

The synthesis of 5-Nitrosalicylic acid is primarily achieved through the nitration of salicylic
acid. Several methods have been reported, with variations in nitrating agents, solvents, and
reaction conditions.

Method 1: Nitration using Mixed Acid (HNO3/H2S04)

This is the most conventional method for synthesizing 5-Nitrosalicylic acid.[3]
e Reagents: Salicylic acid, concentrated nitric acid (HNOs), concentrated sulfuric acid (H2SOa).
e Procedure:

o A mixture of concentrated nitric acid and concentrated sulfuric acid is prepared. The
sulfuric acid acts as a catalyst and a dehydrating agent, facilitating the formation of the
nitronium ion (NO2%).[3]

o Salicylic acid is slowly added to the mixed acid solution while controlling the temperature,
typically at low temperatures (e.g., 0-10 °C) to manage the exothermic reaction.
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o The reaction mixture is stirred for a specified period to ensure complete nitration.
o The product is precipitated by pouring the reaction mixture into ice water.

o The resulting solid is filtered, washed with cold water to remove residual acids, and then
dried.

» Key Parameters: The molar ratio of nitric acid to salicylic acid is a critical parameter, typically
ranging from 1.0 to 2.5.[3]

Method 2: Synthesis in a Micro-reactor

A continuous process utilizing a micro-reactor has been developed for improved control and
efficiency.[9]

e Reagents: Salicylic acid in an organic solvent, and a nitrating agent (mixture of sulfuric and
nitric acid).

e Procedure:

o The nitrating agent and the salicylic acid solution are continuously fed into a micro-reactor
using pumps in a two-stream feeding mode.[9]

o The reaction temperature is controlled between 55-75 °C.[9]
o The residence time in the reactor is significantly short, around 20-40 seconds.[9]

o The reaction mixture is then directed to counter-current extraction equipment for
continuous separation of the aqueous and organic phases.[9]

o Advantages: This method allows for more precise control over the reaction, is more stable,
and has a much shorter reaction time compared to traditional batch processes.[9]

Method 3: Nitration using Urea Nitrate/Sulfuric Acid

This method employs urea nitrate as the nitrating reagent.

e Reagents: Salicylic acid, urea nitrate, concentrated sulfuric acid.
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e Procedure:

o

Salicylic acid is dissolved in concentrated sulfuric acid and cooled in an ice bath to 0 °C.
[10]

o Urea nitrate is slowly added in batches to the solution while maintaining the temperature at
around 0 °C.[10]

o After the addition is complete, the reaction temperature is raised to 25 °C and stirred for
approximately 6 hours.[10]

o The reaction mixture is then poured into ice water to precipitate the product, which is
subsequently filtered and dried.[10]

Visualized Workflows and Relationships
Synthesis Workflow of 5-Nitrosalicylic Acid

The following diagram illustrates a generalized workflow for the synthesis of 5-Nitrosalicylic
acid via the nitration of salicylic acid.
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Caption: Generalized synthesis workflow for 5-Nitrosalicylic acid.

Role as a Pharmaceutical Intermediate

5-Nitrosalicylic acid is a crucial intermediate in the synthesis of Mesalazine (also known as 5-

aminosalicylic acid), a drug used to treat inflammatory bowel disease.[7][11] The logical
relationship is depicted below.
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Caption: Role of 5-Nitrosalicylic acid in Mesalazine synthesis.

Applications

5-Nitrosalicylic acid is a versatile compound with several important industrial applications:

o Pharmaceutical Intermediate: It is a key raw material in the manufacturing of Mesalazine (5-
aminosalicylic acid), an anti-inflammatory drug used to treat conditions like ulcerative colitis
and Crohn's disease.[5][7][11]

» Dye and Pigment Synthesis: It serves as an important intermediate in the production of
various dyes and pigments.[5][6][7]

e Analytical Chemistry: It is used as a colorimetric reagent for the quantitative determination of
reducing sugars, which is valuable in biochemical assays and quality control in the food
industry.[7]

» Corrosion Inhibitor: It can function as a corrosion inhibitor by forming a protective layer on
metal surfaces.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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